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Compound Focus: Spiromesifen

CAS No.: 283594-90-1

Cat. No.: S543699

Chemical Profile and Physicochemical Properties

Spiromesifen is a spirocyclic phenyl-substituted tetronic acid derivative developed by Bayer CropScience
[1]. Tts primary mode of action is the inhibition of lipid biosynthesis, leading to disrupted growth and

reproduction in target pests [1].

The table below summarizes its key chemical identifiers and physicochemical properties, which are critical

for formulation development and environmental risk assessment.

Property Description / Value
IUPAC Name 3-mesityl-2-oxo-1-oxaspiro[4.4]non-3-en-4-yl 3,3-dimethylbutyrate [1]
CAS No. 283594-90-1 [1]

Empirical Formula C23H3004 [1]

Molecular Mass 370.5 g/mol [1]
Appearance Colorless powder [1]
Melting Point 96.7-98.7 °C [1]
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Property Description / Value
Vapor Pressure 7 x 103 mPa [1]
(20°C)

log Py, (20°C) 455 [1]

Water Solubility 0.13 mg/L (pH 4-9) [1]
(20°C)

Stability Stable in acidic to neutral media; hydrolyzes in alkaline conditions (DTso at 25°C:
24.8 days at pH 7, 4.3 days at pH 9) [1]

Biological Activity and Target Pest Spectrum

Spiromesifen is a non-systemic insecticide and acaricide with both contact and stomach action. It is highly

effective against pests in their larval stages and also impairs adult reproduction [1].

The following diagram illustrates its effects on the life cycle of target pests like whiteflies and mites.
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Spiromesifen's multi-faceted action disrupts pest development and reproduction through lipid biosynthesis
inhibition [1].

Experimental Protocols for Bioactivity Assessment

A standard protocol for evaluating the bioactivity of spiromesifen and its derivatives typically involves a

topical toxicity test on a model organism, biochemical analysis, and reproductive parameter assessment.

Bioassay: Topical Toxicity Test
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This test determines the acute lethal effects of the compound.

e Test Organism: Use a standardized model insect like Drosophila melanogaster or target pests such
as whiteflies (Bemisia tabaci) or spider mites (Tetranychus urticae) reared under controlled conditions
[2].

e Compound Application: Prepare a serial dilution of spiromesifen in a suitable solvent (e.g.,
acetone). Apply a precise micro-droplet (e.g., 0.5 uL) topically to the thorax or dorsum of the insect
using a micro-applicator. A control group should be treated with solvent only [2].

¢ Maintenance and Observation: After treatment, transfer insects to fresh diet and maintain at
standard conditions (e.g., 25 + 1°C, 60-70% RH). Record mortality at 24, 48, and 72 hours. Data is
analyzed using probit analysis to determine the median lethal dose (LDso) or concentration (LCso) [2].

Biochemical Assay: Lipid Metabolism Analysis

This protocol investigates the mode of action by measuring the impact on lipid synthesis.

e Sample Preparation: Treat insect larvae (e.g., 3rd instar) with a sub-lethal concentration of
spiromesifen. After a set period (e.g., 48 hours), homogenize the whole insects in an ice-cold
phosphate buffer (e.g., 0.1 M, pH 7.4). Centrifuge the homogenate at high speed (e.g., 10,000 x g for
15 min at 4°C) to collect the supernatant (post-mitochondrial fraction) [2].

¢ Enzyme Activity Measurement: Use spectrophotometric methods to assess key enzymes involved
in lipid biosynthesis, such as acetyl-CoA carboxylase. The reaction mixture may contain supernatant,
buffer, ATP, NaHCOs, and acetyl-CoA. The reaction is stopped with acid, and the inorganic phosphate
formed is measured to determine enzyme activity. A significant reduction in activity in treated samples
compared to the control confirms the LBI mode of action [2].

Assessment of Reproductive Effects

This evaluates the sublethal impacts on fecundity and fertility.

e Experimental Setup: Expose adult female pests to spiromesifen-treated host plants or via a
residual film.
¢ Data Collection: Monitor the insects daily to record:
o Fecundity: The total number of eggs laid per female.
o Fertility: The percentage of eggs that hatch.
o Ovarian Development: Dissect surviving females to examine ovarian development for
abnormalities like ovary tube closure [1].
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e Statistical analysis (e.g., t-test) compares these parameters with the control group to quantify
reproductive impairment.

Research and Development Directions

The development of spiromesifen represents an important strategy for resistance management. Current
research focuses on:
¢ Synthetic Derivatives: Scientists are actively synthesizing and testing new derivatives of
spiromesifen to enhance its bioactivity and potentially overcome resistance in pest populations [2].

e Formulation Optimization: Its high log P value indicates strong lipophilicity, which favors adhesion
to the plant cuticle and provides long-lasting residual activity. Research into various formulations like

Suspension Concentrates (SC) aims to optimize its field performance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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